Cas no 1369362-33-3 (6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one)

• Product Name: 6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one
• CAS No: 1369362-33-3
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5218269
• Update Time: 2025-10-29

6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one
• 2H-Indol-2-one, 6-amino-1,3-dihydro-5-hydroxy-3,3-dimethyl-

• Inchi： 1S/C10H12N2O2/c1-10(2)5-3-8(13)6(11)4-7(5)12-9(10)14/h3-4,13H,11H2,1-2H3,(H,12,14)
• InChI Key： VZHFITNSYTUPDQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(O)C(N)=C2)C(C)(C)C1=O

Additional information on 6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one

6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one (CAS No. 1369362-33-3)

The compound 6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one, with the CAS registry number 1369362-33-3, is a biologically active indole derivative that has garnered significant attention in recent years due to its potential applications in the fields of pharmacology and organic synthesis. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility.

Recent studies have highlighted the unique structural features of 6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one. The presence of an amino group at position 6 and a hydroxyl group at position 5 introduces significant hydrogen bonding capabilities, which are crucial for its interaction with biological targets. Additionally, the dimethyl substitution at position 3 enhances the compound's lipophilicity, making it more amenable to crossing cellular membranes and interacting with intracellular targets.

The synthesis of 6-Amino-5-hydroxy-3,3-dimethyl-1,3-dihydro-indol-2-one has been optimized through various routes, including microwave-assisted synthesis and enzymatic catalysis. These methods have not only improved the yield but also reduced the environmental footprint of the production process. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave irradiation to achieve a higher yield of the compound with minimal by-products.

In terms of biological activity, 6-Amino-5-hydroxy-indolone derivatives have shown promising results in anti-tumor assays. Researchers have found that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as MAPK and PI3K/AKT, which are critical for cancer cell proliferation and survival.

Beyond its pharmacological applications, CAS No. 1369-based compounds are also being explored for their potential in natural product synthesis. The indole skeleton is a common structural motif in many bioactive natural products, making this compound an ideal starting material for further derivatization and structural modification.

In conclusion, 6-Amino-5-hydroxy-indolone(CAS No._{^{CAS No.}})) is a versatile and biologically active compound with significant potential in drug discovery and organic synthesis.